HIPPURYL-HIS-LEU ACETATE SALT
HIPPURYL-HIS-LEU ACETATE SALT
Brand Name:
Vulcanchem
CAS No.:
103404-54-2
VCID:
VC0016999
InChI:
InChI=1S/C21H27N5O5.C2H4O2/c1-13(2)8-17(21(30)31)26-20(29)16(9-15-10-22-12-24-15)25-18(27)11-23-19(28)14-6-4-3-5-7-14;1-2(3)4/h3-7,10,12-13,16-17H,8-9,11H2,1-2H3,(H,22,24)(H,23,28)(H,25,27)(H,26,29)(H,30,31);1H3,(H,3,4)/t16-,17-;/m0./s1
SMILES:
CC(C)CC(C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)CNC(=O)C2=CC=CC=C2.CC(=O)O
Molecular Formula:
C23H31N5O7
Molecular Weight:
489.529
HIPPURYL-HIS-LEU ACETATE SALT
CAS No.: 103404-54-2
Main Products
VCID: VC0016999
Molecular Formula: C23H31N5O7
Molecular Weight: 489.529
| CAS No. | 103404-54-2 |
|---|---|
| Product Name | HIPPURYL-HIS-LEU ACETATE SALT |
| Molecular Formula | C23H31N5O7 |
| Molecular Weight | 489.529 |
| IUPAC Name | acetic acid;(2S)-2-[[(2S)-2-[(2-benzamidoacetyl)amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoic acid |
| Standard InChI | InChI=1S/C21H27N5O5.C2H4O2/c1-13(2)8-17(21(30)31)26-20(29)16(9-15-10-22-12-24-15)25-18(27)11-23-19(28)14-6-4-3-5-7-14;1-2(3)4/h3-7,10,12-13,16-17H,8-9,11H2,1-2H3,(H,22,24)(H,23,28)(H,25,27)(H,26,29)(H,30,31);1H3,(H,3,4)/t16-,17-;/m0./s1 |
| Standard InChIKey | NSEVQQKNHZCIKL-QJHJCNPRSA-N |
| SMILES | CC(C)CC(C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)CNC(=O)C2=CC=CC=C2.CC(=O)O |
| PubChem Compound | 71308550 |
| Last Modified | Nov 11 2021 |
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